Cas no 2137056-69-8 (tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate
• CAS No: 2137056-69-8
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 6015033
• PubChem ID: 165468160
• Update Time: 2025-06-11

tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate
• EN300-798816
• 2137056-69-8

• Inchi： 1S/C13H19NO3S/c1-8-6-7-10(18-8)11(15)9(2)14-12(16)17-13(3,4)5/h6-7,9H,1-5H3,(H,14,16)/t9-/m0/s1
• InChI Key： QHSDNQLRKZOMBD-VIFPVBQESA-N
• SMILES： S1C(C)=CC=C1C([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.6Ų

Additional information on tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2137056-69-8)

The compound tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2137056-69-8) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 5-methylthiophene moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound is often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in small-molecule therapeutics. Its CAS No. 2137056-69-8 is a critical identifier for regulatory compliance and patent filings, making it a frequent query in chemical databases and academic literature.

The synthesis of tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate involves multi-step organic reactions, including amide coupling and carbamate protection. These processes are optimized for yield efficiency and stereochemical purity, as the (2S)-configuration is essential for its biological activity. The 5-methylthiophene ring contributes to the compound's lipophilicity, enhancing its membrane permeability—a key factor in drug design.

From an industrial perspective, tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate is often discussed in forums focusing on scalable synthesis and green chemistry. Innovations in catalytic methods and solvent-free reactions are particularly relevant, as they address environmental concerns while maintaining cost-effectiveness. This dual focus on sustainability and performance resonates with modern chemical manufacturing priorities.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Its stability under various storage conditions is another area of interest, especially for laboratories handling long-term research projects. FAQs about CAS No. 2137056-69-8 often include queries on storage recommendations and handling protocols, reflecting practical user concerns.

In summary, tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate represents a convergence of synthetic innovation and therapeutic potential. Its role in preclinical studies and material science continues to expand, fueled by interdisciplinary collaborations. For researchers seeking reliable data on CAS No. 2137056-69-8, this compound exemplifies the intersection of chemical precision and biomedical relevance.